(1S,3S)-2,2-Difluoro-3-methoxycarbonylcyclopropane-1-carboxylic acid

• IUPAC Name: (1S,3S)-2,2-difluoro-3-methoxycarbonylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C6H6F2O4/c1-12-5(11)3-2(4(9)10)6(3,7)8/h2-3H,1H3,(H,9,10)/t2-,3-/m0/s1
• InChI Key: UIKKWRFOYJLALR-HRFVKAFMSA-N
• Canonical SMILES: COC(=O)C1C(C1(F)F)C(=O)O
• Isomeric SMILES: COC(=O)[C@@H]1[C@H](C1(F)F)C(=O)O
• Molecular Formula: C6H6F2O4
• Molecular Weight: 180.11 g/mol
• CAS RN: 142144-42-1

Description

(1S,3S)-2,2-Difluoro-3-methoxycarbonylcyclopropane-1-carboxylic acid, commonly known as DFMCPA, is a cyclopropane derivative used in scientific research for its unique properties. DFMCPA is synthesized through a specific method and has various biochemical and physiological effects that make it an excellent tool for studying certain mechanisms of action.

Scientific Research Applications

Synthesis and Catalysis

The development of bench-stable fluorination reagents like 3,3-Difluoro-1,2-diphenylcyclopropene (CpFluor) demonstrates the importance of cyclopropane derivatives in the efficient transformation of carboxylic acids into acyl fluorides under neutral conditions. This process underscores the cyclopropane's role in facilitating the synthesis of acyl fluorides and amides, highlighting its utility in chemical synthesis and modification processes (Xiu Wang et al., 2021).

Molecular Structure and Reactivity

The study of 1-Amino-2,2-difluorocyclopropane-1-carboxylic acid (DFACC) reveals its instability under near-physiological conditions and its role as a slow-dissociating inhibitor of ACC deaminase. This investigation into the compound's decomposition and inhibition mechanism contributes to our understanding of cyclopropane's reactivity and interaction with enzymes (Cheng-hao Liu et al., 2015).

Conformational Studies

Research into the conformational properties of fluorinated cyclopropanes, such as the synthesis and chemistry of the aryl α,β,β-trifluorocyclopropane motif, showcases the cyclopropane's influence on molecular shape and physical properties. These studies pave the way for utilizing cyclopropane motifs in drug discovery and development, offering insights into the relationship between molecular structure and biological activity (C. Thomson et al., 2018).

Mechanistic Insights

The synthesis and reactivity of rhodium(II) N-triflyl azavinyl carbenes, involving cyclopropane derivatives, illustrate the compound's role in generating cyclopropane carboxaldehydes and 2,3-dihydropyrroles with high enantio- and diastereoselectivity. This work highlights the cyclopropane's utility in catalytic processes and the synthesis of complex molecules with specific stereochemical configurations (N. Grimster et al., 2010).

Future Directions

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